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Compound of Interest

Compound Name: Octalnd

Cat. No.: B565648

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octalnd, chemically known as Octabromotrimethylphenylindane, is a commercial brominated
flame retardant (BFR) utilized in styrenic and engineering thermoplastics[1]. Its primary function
is to inhibit or delay the spread of fire in combustible materials. While the user's request
suggests a potential application in life sciences research, publicly available scientific literature
to date does not indicate a known biological function, mechanism of action, or involvement in
cellular signaling pathways. Therefore, these application notes focus on the dissolution and
storage of Octalnd as a chemical reagent based on its known physicochemical properties.

Physicochemical Properties of Octalnd

A summary of the key properties of Octalnd is presented in the table below for easy reference.
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Chemical Name

4,5,6,7-Tetrabromo-2,3-
dihydro-1,1,3-trimethyl-3-
(2,3,4,5-tetrabromophenyl)-1H-
indene

Octalnd;
Octabromotrimethylphenylinda
Synonyms ) [1]
ne; Octabromo-1,1,3-trimethyl-
3-phenylindane
CAS Number 1084889-51-9 [1]
Molecular Formula C18H12Br8 [1]
Molecular Weight 867.52 g/mol [1]
Pale Yellow to Light Brown
Appearance _ [1]
Solid
Melting Point >215°C (decomposes) [1]
Boiling Point 619.5 £ 55.0 °C (Predicted) [1]
Density 2.350 + 0.06 g/cm? (Predicted) [1]
Slightly soluble in Chloroform,
Solubility Ethyl Acetate, and Methanol [1]
(with heating and sonication)
Room Temperature, under
Storage [1]

inert atmosphere

Dissolution Protocol for Octalnd

Octalnd is characterized by its low solubility in common organic solvents. The following
protocol outlines a general procedure for preparing an Octalnd solution. Researchers should
adapt this protocol based on their specific experimental needs and solvent compatibility.

Materials:
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e Octalnd solid

o Appropriate solvent (e.g., Chloroform, Ethyl Acetate, or Methanol)

e Glass vial or flask

e Magnetic stirrer and stir bar or sonicator

e Heating plate (optional, use with caution)

o Personal Protective Equipment (PPE): safety goggles, gloves, lab coat
Procedure:

o Weighing: Accurately weigh the desired amount of Octalnd solid in a clean, dry glass vial or
flask.

o Solvent Addition: Add a small volume of the chosen solvent to the vial.
« Initial Mixing: Gently swirl the vial to wet the solid.
» Assisted Dissolution: Due to its slight solubility, assistance is required for dissolution[1].

o Sonication: Place the vial in a sonicator bath. Sonicate the mixture in intervals, monitoring
for dissolution.

o Heating and Stirring (use with caution): Gently heat the solvent on a stirring hotplate while
continuously stirring the mixture. Avoid excessive heat, as the compound decomposes at
high temperatures (>215°C)[1]. The predicted boiling point is high, but caution should be
exercised with flammable organic solvents.

» Incremental Solvent Addition: Gradually add more solvent while continuing to sonicate or
heat and stir until the desired concentration is reached and the solid is fully dissolved.

o Cooling: If heating was used, allow the solution to cool to room temperature. Observe for any
precipitation as the solution cools. If precipitation occurs, the solution may be supersaturated
at room temperature.
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« Filtration (Optional): If any particulate matter remains, the solution can be filtered through a
compatible syringe filter (e.g., PTFE for organic solvents).

Storage of Octalnd Solutions

Proper storage is crucial to maintain the integrity of the Octalnd solution.

o Short-term Storage: For immediate use, solutions can be stored at room temperature in a
tightly sealed container, protected from light.

e Long-term Storage: For longer-term storage, it is recommended to store the solution at 2-8°C
to minimize solvent evaporation and potential degradation. The container should be sealed
tightly and stored under an inert atmosphere[1]. Before use, allow the solution to warm to
room temperature to ensure any precipitated solute redissolves.

Biological Activity and Signaling Pathways

Currently, there is no scientific literature available in the public domain that describes a
biological mechanism of action or any associated signaling pathways for Octalnd. Its
documented use is as a flame retardant in industrial applications[1]. Therefore, diagrams of
signaling pathways or detailed experimental protocols for use in a biological context cannot be
provided.

Experimental Workflow: Preparation of an Octalnd
Solution

The following diagram illustrates a general workflow for the preparation of an Octalnd solution,
taking into account its limited solubility.
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Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Octalnd].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565648#how-to-dissolve-and-store-octaind-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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